Cas no 202463-52-3 (Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)-)

• Product Name: Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)-
• CAS No: 202463-52-3
• MF: C₁₄H₁₂O₅
• MW: 260.242084503174
• CID: 4459758
• PubChem ID: 10635054
• Update Time: 2025-10-28

Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)-
• 2,5,2'-Trihydroxy-4-methoxybenzophenone
• AKOS040762883
• starbld0032207
• (2,5-Dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)methanone
• 202463-52-3
• CIA46352

• Inchi： 1S/C14H12O5/c1-19-13-7-11(16)9(6-12(13)17)14(18)8-4-2-3-5-10(8)15/h2-7,15-17H,1H3
• InChI Key： XHNFQUHVRWGKJG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C=C1O)C(C1C=CC=CC=1O)=O)O

Computed Properties

• Exact Mass: 260.06847348g/mol
• Monoisotopic Mass: 260.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 458.6±45.0 °C at 760 mmHg
• Flash Point: 176.4±22.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)-

Recent Advances in the Study of Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)- (CAS: 202463-52-3)

Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)- (CAS: 202463-52-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a bioactive molecule with promising pharmacological activities, including antioxidant, anti-inflammatory, and anticancer effects. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

One of the key areas of research has been the synthesis and structural optimization of Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential use in drug development. Additionally, computational modeling has been employed to predict its interactions with biological targets, providing insights into its mechanism of action.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating oxidative stress and inflammation. For instance, a 2024 study in Free Radical Biology and Medicine showed that Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)- exhibits potent antioxidant properties by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes. These findings suggest its potential as a therapeutic agent for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Another promising area of research is the compound's anticancer potential. A recent preclinical study published in Cancer Research (2024) investigated its effects on various cancer cell lines, revealing significant inhibition of tumor growth and induction of apoptosis. The study also identified specific molecular pathways involved, including the downregulation of pro-survival proteins and activation of caspase-dependent apoptosis. These results underscore the compound's potential as a lead candidate for anticancer drug development.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and formulation need to be addressed in future studies. However, the growing body of evidence supporting the therapeutic potential of Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)- makes it a compelling subject for further research. Ongoing studies are expected to provide deeper insights into its pharmacokinetics and pharmacodynamics, paving the way for its eventual use in human trials.

In conclusion, Methanone, (2,5-dihydroxy-4-methoxyphenyl)(2-hydroxyphenyl)- (CAS: 202463-52-3) represents a promising compound with diverse pharmacological activities. Its recent advancements in synthesis, mechanistic understanding, and preclinical efficacy highlight its potential as a therapeutic agent. Future research should focus on addressing the remaining challenges to fully realize its clinical potential.